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Compound of Interest

Compound Name: Hexafluoroethane

Cat. No.: B1207929 Get Quote

Introduction

Hexafluoroethane (C2F6), a perfluorocarbon, is a critical component in the semiconductor

industry, primarily utilized as a plasma etchant for silicon dioxide and silicon nitride films. The

relentless drive towards smaller feature sizes and more complex integrated circuits

necessitates the use of ultra-high-purity C2F6. Even trace amounts of impurities, such as other

fluorocarbons, hydrochlorofluorocarbons (HCFCs), moisture, and non-condensable gases, can

adversely affect etching processes, leading to device defects and reduced manufacturing

yields. This document provides detailed application notes and experimental protocols for the

purification of hexafluoroethane to meet the stringent requirements of high-purity applications.

Key Purification Techniques
Several techniques are employed to purify hexafluoroethane, each targeting specific types of

impurities. The most common and effective methods include:

Azeotropic Distillation: Highly effective for removing impurities that form azeotropes with

C2F6, such as hydrogen chloride (HCl).

Adsorption: Utilizes porous materials to selectively remove a wide range of impurities. This

can be performed through Pressure Swing Adsorption (PSA) or Temperature Swing

Adsorption (TSA).
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Cryogenic Distillation: A low-temperature distillation process to separate components with

different boiling points.

Membrane Separation: Employs semi-permeable membranes to separate gases based on

differences in permeation rates.

Application Note 1: Azeotropic Distillation for HCl
Removal
Objective: To remove hydrogen chloride (HCl) impurities from a crude hexafluoroethane
stream. HCl can form an azeotrope with C2F6, making simple distillation ineffective. Azeotropic

distillation introduces an entrainer to break this azeotrope, allowing for efficient separation.

Principle: An entrainer is added to the C2F6/HCl mixture, which forms a new, lower-boiling

azeotrope with one of the components (typically HCl). This new azeotrope is then easily

separated by distillation.

Experimental Protocol: Azeotropic Distillation of Hexafluoroethane

Apparatus Setup:

A multi-stage distillation column (e.g., 20-50 theoretical plates) constructed from materials

compatible with HCl and fluorocarbons (e.g., stainless steel, nickel alloys).

A reboiler to provide heat to the bottom of the column.

A condenser at the top of the column to liquefy the overhead vapor.

A reflux drum to collect the condensed liquid and control the reflux ratio.

A phase separator (decanter) if a heterogeneous azeotrope is formed.

Feed and product collection vessels.

Procedure:
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1. Introduce the crude hexafluoroethane containing HCl into the distillation column at an

appropriate feed stage.

2. Introduce the entrainer (e.g., benzene) into the system. The entrainer can be added to the

feed stream or directly into the reflux drum.[1]

3. Heat the reboiler to initiate vaporization. The column operating pressure is typically

maintained between 1 and 10 atmospheres.[2]

4. Control the column temperature profile and reflux ratio to achieve the desired separation.

For an HCl-water-benzene system, the top of the tower temperature is maintained

between 68.3-69.1°C with a reflux ratio of 1-3.[1]

5. The lower-boiling azeotrope (entrainer-HCl) is collected as the overhead product.

6. The purified hexafluoroethane is collected from the bottom of the column.

7. If a heterogeneous azeotrope is formed, the overhead condensate is passed to a phase

separator. The entrainer-rich phase is typically recycled back to the distillation column,

while the impurity-rich phase is removed.[1]

8. Analyze the purity of the final product using Gas Chromatography (GC) with appropriate

detectors.

Expected Results: This process can effectively reduce HCl content to parts-per-million (ppm)

levels or lower, achieving high-purity hexafluoroethane suitable for electronic applications.

Workflow for Azeotropic Distillation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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